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Compound of Interest

Compound Name: 2-(Allyloxy)-3-bromobenzaldehyde

Cat. No.: B2362877

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 2-(Allyloxy)-3-bromobenzaldehyde is not readily found in
chemical databases with a registered CAS number. This guide will focus on the well-
documented and commercially available isomer, 2-(Allyloxy)-5-bromobenzaldehyde (CAS No:
40359-62-4). While the general reactivity is expected to be similar, the difference in the bromine
position will influence its electronic properties, reactivity, and the stereochemistry of its
derivatives.

Introduction

2-(Allyloxy)-5-bromobenzaldehyde is a substituted aromatic aldehyde that serves as a versatile
intermediate in organic synthesis. Its structure incorporates three key functional groups: an
aldehyde, an allyloxy ether, and a bromine atom. This combination makes it a valuable building
block for the synthesis of a wide range of more complex molecules, particularly in the fields of
medicinal chemistry and materials science. The aldehyde group is a gateway for various
transformations such as oxidations, reductions, and carbon-carbon bond-forming reactions.
The allyloxy group can participate in rearrangements and additions, while the bromo-
substituent is ideal for cross-coupling reactions to introduce further molecular diversity. This
guide provides a comprehensive overview of its chemical properties, synthesis, and reactivity.

Physicochemical Properties
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The key physicochemical properties of 2-(Allyloxy)-5-bromobenzaldehyde are summarized in
the table below for easy reference and comparison.

Property Value Reference
CAS Number 40359-62-4 [1]
Molecular Formula C10H9BrO2 [1]
Molecular Weight 241.08 g/mol [1]

Light yellow to off-white
Appearance ] ] [1]
crystalline solid

Melting Point 46-50 °C [1]

N Slightly soluble in water;
Solubility ) ] [1]
soluble in organic solvents.

. Typically available at 95%
Purity , [1]
purity.

Synthesis

The most common and straightforward method for the synthesis of 2-(Allyloxy)-5-
bromobenzaldehyde is the Williamson ether synthesis, starting from 5-bromosalicylaldehyde
and allyl bromide.

Synthetic Workflow

The logical workflow for the synthesis is depicted below.
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Caption: Williamson Ether Synthesis of 2-(Allyloxy)-5-bromobenzaldehyde.

Experimental Protocol

This protocol is adapted from a standard Williamson ether synthesis procedure for similar
compounds.[2]

Materials:

5-Bromosalicylaldehyde

Allyl bromide

Anhydrous potassium carbonate (K2COs)

Acetone (anhydrous)

Ethyl acetate
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Hexanes

Saturated aqueous ammonium chloride (NH4ClI) solution

Brine

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-
bromosalicylaldehyde (1.0 eq).

Dissolve the starting material in anhydrous acetone.
Add anhydrous potassium carbonate (1.5 eq) to the solution.
Add allyl bromide (1.2 eq) dropwise to the stirring suspension.

Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter off the potassium
carbonate.

Concentrate the filtrate under reduced pressure to remove the acetone.

Dissolve the residue in ethyl acetate and wash with a saturated agueous solution of NH4Cl,
followed by brine.

Dry the organic layer over anhydrous MgSOa or Na=SOs, filter, and concentrate under
reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a mixture of
hexanes and ethyl acetate as the eluent to afford 2-(Allyloxy)-5-bromobenzaldehyde as a
crystalline solid.

Reactivity and Applications in Synthesis
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2-(Allyloxy)-5-bromobenzaldehyde is a valuable intermediate for the synthesis of more complex
molecules. The aldehyde functionality is a key reactive site for transformations such as the
Wittig reaction to form alkenes.

The Wittig Reaction: An Experimental Workflow

The Wittig reaction is a powerful method for the stereoselective synthesis of alkenes from
aldehydes and ketones.[3] The general workflow for the Wittig reaction of 2-(Allyloxy)-5-
bromobenzaldehyde is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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